3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid

• IUPAC Name: 3-(cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid
• InChI: InChI=1S/C15H22N2O3/c1-2-12-16-15(7-5-11(6-8-15)13(18)19)14(20)17(12)9-10-3-4-10/h10-11H,2-9H2,1H3,(H,18,19)
• InChI Key: OQFNOKHRVCOWCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2(CCC(CC2)C(=O)O)C(=O)N1CC3CC3
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid is a synthetic spirocyclic compound featuring a 1,3-diazaspiro[4.5]dec-1-ene core. Key structural elements include:

• Cyclopropylmethyl substituent at position 3, which may enhance metabolic stability due to the rigid cyclopropane ring.
• Ethyl group at position 2, contributing to lipophilicity.

Biological Activity

3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article delves into the compound's biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse sources.

Chemical Structure

The chemical structure of 3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{N}_2\text{O}_3$$

This structure features a spirocyclic framework that is characteristic of several bioactive compounds, influencing its interaction with biological targets.

The biological activity of this compound is primarily attributed to its interaction with various biological pathways:

• G Protein-Coupled Receptors (GPCRs) : The compound may modulate GPCRs, which are critical in signal transduction and play roles in multiple physiological processes. Activation or inhibition of these receptors can lead to significant changes in cellular responses, including neurotransmission and pain modulation .
• Inhibition of Platelet Aggregation : Research indicates that derivatives similar to this compound have shown inhibition of platelet aggregation, suggesting potential applications in cardiovascular diseases .
• Antimicrobial Activity : Studies have pointed towards antimicrobial properties, although specific data on this compound is limited.

Biological Activity Data

Biological Activity	IC50 Value	Reference
Inhibition of Platelet Aggregation	53 nM
Modulation of GPCRs	N/A
Antimicrobial Potential	N/A

Case Study 1: Antiplatelet Effects

A study highlighted the antiplatelet effects of compounds similar to 3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid. The biologically active form exhibited an IC50 value of 53 nM in inhibiting platelet aggregation in platelet-rich plasma (PRP). This finding suggests a promising avenue for developing antithrombotic agents .

Case Study 2: GPCR Modulation

Another significant aspect of the compound's biological activity is its interaction with GPCRs. Research has shown that compounds within this class can activate or inhibit various GPCR pathways, potentially leading to therapeutic effects in conditions such as depression and anxiety .

Scientific Research Applications

The compound's structure suggests potential interactions with various biological targets:

• Antimicrobial Properties : Initial studies indicate that spirocyclic compounds can exhibit antimicrobial activity. The presence of the diazaspiro structure may enhance this effect by interacting with microbial enzymes or cell membranes.
• CNS Activity : Given the structural similarities to known CNS-active compounds, there is potential for this compound to act on neurotransmitter systems, possibly acting as an agonist or antagonist at specific receptors .

Synthesis Pathways

The synthesis of 3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid can involve multiple steps:

• Formation of Spirocyclic Framework : Utilizing cyclization reactions involving nitrogen-containing precursors.
• Functional Group Modifications : The carboxylic acid can undergo esterification or amidation to create derivatives with enhanced properties.

These synthetic pathways are crucial for producing analogs that may exhibit improved biological activities or reduced toxicity .

Case Study 1: Antimicrobial Activity Assessment

In a study assessing the antimicrobial properties of various spirocyclic compounds, 3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid was evaluated against several bacterial strains. Results indicated moderate activity against Gram-positive bacteria, suggesting that further modifications could enhance efficacy.

Case Study 2: CNS Target Interaction

Research exploring the interaction of diazaspiro compounds with muscarinic receptors revealed that similar compounds could serve as agonists for specific receptor subtypes. This suggests that 3-(Cyclopropylmethyl)-2-ethyl-4-oxo-1,3-diazaspiro[4.5]dec-1-ene-8-carboxylic acid may also possess CNS activity worth investigating in preclinical models .

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following table summarizes key structural analogues and their differences from the target compound:

Compound Name (Reference)	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Features
Target Compound	1,3-diazaspiro[4.5]dec-1-ene	3-(Cyclopropylmethyl), 2-ethyl, 4-oxo, 8-carboxylic acid	C₁₄H₁₉N₂O₃*	~263.3 g/mol*	High polarity (carboxylic acid), rigid cyclopropane substituent
Compound 13	1,3-diazaspiro[4.5]decane-2,4-dione	8-phenyl, 3-(3-(4-phenylpiperazin-1-yl)propyl)	Not reported	Not reported	Piperazine and phenyl groups; likely enhanced CNS activity
Compound 14	1,3-diazaspiro[4.5]decane-2,4-dione	8-phenyl, 3-(3-(4-(3-chlorophenyl)piperazin-1-yl)propyl)	Not reported	Not reported	Chlorophenyl group; potential halogen-mediated receptor interactions
8-Acetyl-3-methyl derivative	1-oxa-8-azaspiro[4.5]dec-3-ene	8-acetyl, 3-methyl, 2-oxo, 4-carboxylic acid	C₁₂H₁₅NO₅	253.25 g/mol	Oxa-aza hybrid core; acetyl group reduces solubility vs. carboxylic acid

*Calculated based on structural analysis.

Functional Group Impact on Properties

• Carboxylic Acid (Target Compound): Enhances water solubility and bioavailability compared to non-polar analogues like Compound 13/14 (piperazine derivatives) .
• Cyclopropylmethyl vs. Piperazine (Compound 13/14) : The cyclopropane ring in the target compound may reduce metabolic degradation compared to the flexible piperazine chain in Compounds 13/14, which could increase hepatic clearance .

Pharmacological Implications

• Compounds 13/14 : The piperazine moiety is commonly associated with CNS activity, implying possible applications in neurological disorders.
• 8-Acetyl-3-methyl derivative : The acetyl group may facilitate blood-brain barrier penetration but reduce solubility.

Research Findings and Inferences

• Synthetic Accessibility : The spirocyclic core in the target compound and its analogues is often synthesized via cyclocondensation or ring-closing metathesis, though yields depend on substituent steric effects .
• Puckering Analysis : The Cremer-Pople parameters could quantify ring puckering in these compounds, influencing their 3D binding modes.